Cas no 1823596-09-3 (4-(3-Chloro-2,6-difluorophenyl)-1,3-oxazolidin-2-one)

• Product Name: 4-(3-Chloro-2,6-difluorophenyl)-1,3-oxazolidin-2-one
• CAS No: 1823596-09-3
• MF: C₉H₆ClF₂NO₂
• MW: 233.599248409271
• CID: 6204975
• PubChem ID: 165884516
• Update Time: 2025-06-23

4-(3-Chloro-2,6-difluorophenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloro-2,6-difluorophenyl)-1,3-oxazolidin-2-one
• EN300-1983441
• 1823596-09-3
• 4-(3-Chloro-2,6-difluorophenyl)-1,3-oxazolidin-2-one

• Inchi： 1S/C9H6ClF2NO2/c10-4-1-2-5(11)7(8(4)12)6-3-15-9(14)13-6/h1-2,6H,3H2,(H,13,14)
• InChI Key： XALOKDIRKNNTEI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1F)C1COC(N1)=O)F

Computed Properties

• Exact Mass: 233.0055125g/mol
• Monoisotopic Mass: 233.0055125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.3Ų

Additional information on 4-(3-Chloro-2,6-difluorophenyl)-1,3-oxazolidin-2-one

4-(3-Chloro-2,6-difluorophenyl)-1,3-oxazolidin-2-one (CAS No. 1823596-09-3): An Overview of a Promising Compound in Medicinal Chemistry

4-(3-Chloro-2,6-difluorophenyl)-1,3-oxazolidin-2-one (CAS No. 1823596-09-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of oxazolidinones, which are known for their broad-spectrum antibacterial activity and have been extensively studied for their use in treating various infections.

The oxazolidinone scaffold is characterized by a five-membered ring containing an oxygen atom and a nitrogen atom, which imparts significant stability and reactivity to the molecule. The presence of the 3-chloro-2,6-difluorophenyl substituent on the oxazolidinone ring further enhances the compound's pharmacological properties by modulating its interactions with biological targets. This substitution pattern has been shown to improve the compound's solubility, metabolic stability, and binding affinity to specific receptors.

Recent studies have highlighted the potential of 4-(3-Chloro-2,6-difluorophenyl)-1,3-oxazolidin-2-one in various therapeutic areas. One notable application is its use as an antibacterial agent. Oxazolidinones are known for their ability to inhibit protein synthesis by binding to the 50S ribosomal subunit of bacteria, thereby preventing the formation of functional ribosomes. This mechanism of action makes them effective against a wide range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococci (VRE).

In addition to its antibacterial properties, 4-(3-Chloro-2,6-difluorophenyl)-1,3-oxazolidin-2-one has shown promise in other therapeutic areas. For instance, preliminary research suggests that this compound may have antiviral activity against certain RNA viruses. The exact mechanism by which it exerts this effect is still under investigation, but it is believed to involve interference with viral replication processes.

The pharmacokinetic properties of 4-(3-Chloro-2,6-difluorophenyl)-1,3-oxazolidin-2-one have also been studied in detail. Preclinical studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. These properties are crucial for ensuring that the drug reaches its target site in sufficient concentrations to exert its therapeutic effects.

Another important aspect of 4-(3-Chloro-2,6-difluorophenyl)-1,3-oxazolidin-2-one is its safety profile. Toxicological studies have shown that this compound has low toxicity and a wide therapeutic window. This makes it a promising candidate for further clinical development and eventual use in patient populations.

Despite its promising potential, further research is needed to fully understand the mechanisms of action and optimize the therapeutic applications of 4-(3-Chloro-2,6-difluorophenyl)-1,3-oxazolidin-2-one. Ongoing clinical trials are evaluating its efficacy and safety in treating various infections and other diseases. These trials will provide valuable insights into the compound's performance in real-world settings and help guide its future development.

In conclusion, 4-(3-Chloro-2,6-difluorophenyl)-1,3-oxazolidin-2-one (CAS No. 1823596-09-3) is a promising compound with a unique structure and diverse therapeutic potential. Its antibacterial and antiviral properties, combined with favorable pharmacokinetic and safety profiles, make it an attractive candidate for further research and development in medicinal chemistry. As more data becomes available from ongoing studies, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.